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Executive Summary

Reglone®, with the active ingredient diquat dibromide, is a non-selective, fast-acting contact
herbicide and desiccant.[1][2][3] It is widely utilized in agriculture for pre-harvest crop
desiccation and for the broad-spectrum control of emerged broadleaf weeds and grasses.[1][4]
[5] Its unigue mode of action involves the rapid disruption of photosynthesis, leading to the
generation of reactive oxygen species and subsequent cellular membrane damage, causing
rapid plant tissue desiccation.[3][4][6] This guide provides a technical overview of Reglone's
mechanism of action, its herbicidal spectrum, common application rates, and standardized
protocols for evaluating its efficacy.

Mechanism of Action

Reglone is classified as a Group 22 (Global Group D/Aus Group L) herbicide.[7][8][9][10] Its
mode of action is the inhibition of Photosystem | (PS I) in the chloroplasts of green plant tissue.
[3][8][10][11]

The key steps are:

o Electron Diversion: In the presence of light, the diquat dication accepts an electron from the
Photosystem | complex, specifically from ferredoxin.[3][12]
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» Radical Cation Formation: This process forms a radical cation.[12]

o Reactive Oxygen Species (ROS) Generation: The radical cation rapidly transfers the electron
to molecular oxygen (O3z), creating highly destructive superoxide radicals.[3][12] This
regenerates the diquat dication, allowing the cycle to repeat continuously.[12]

e Cellular Damage: The accumulation of these reactive oxygen species (ROS) overwhelms the
plant's antioxidant defenses, leading to lipid peroxidation, destruction of cell membranes and
chlorophyll, and rapid water loss.[3][4][6] This results in the characteristic water-soaked
appearance of tissues within hours, followed by necrosis and desiccation within one to two
days.[13]

Because this process requires light, Reglone is inactive in the dark.[3] However, application
during periods of low light (like dusk or on cloudy days) can sometimes enhance efficacy by
allowing the active ingredient to diffuse more evenly throughout the leaf before the rapid, light-
activated cell death reaction begins.[3]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Diquat
https://nuturf.com.au/reglone-herbicide-20l
https://en.wikipedia.org/wiki/Diquat
https://en.wikipedia.org/wiki/Diquat
https://nuturf.com.au/reglone-herbicide-20l
https://trailerracks.com/blogs/blog/eliminating-weeds-with-diquat-an-effective-and-fast-acting-herbicide-for-landscapers
https://www.pomais.com/product/diquat/
https://content.ces.ncsu.edu/reward-diquat-dibromide
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://nuturf.com.au/reglone-herbicide-20l
https://nuturf.com.au/reglone-herbicide-20l
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Diguat (Reglone) Diquat Radical | e- transfer
[Diquat]2+ [Diquat]+
+ e-

Molecular Oxygen
(©2)

Figure 1: Reglone (Diquat) Mechanism of Action Pathway

Diquat Redox Cycle )

Click to download full resolution via product page

Figure 1: Reglone (Diquat) Mechanism of Action Pathway

Herbicidal Spectrum

Reglone is a non-selective herbicide effective against a wide range of emerged annual and
perennial broadleaf weeds, grasses, and aquatic vegetation.[4][5][6] Its efficacy is highest on
small, actively growing weeds (1-6 inches in height).[11][14]

» Broadleaf Weeds: Reglone is particularly effective against broadleaf weeds.[8][9][12]

o Grasses: While it controls seedling grasses, more established grasses may survive or
regrow following an application.[13] This is because the growing points of many grass
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species are protected from direct contact with the herbicide spray, leading to only a "top-kill"

or burndown of the exposed foliage.[13]

o Perennial Weeds: Similar to grasses, Reglone provides only top-kill of perennial weeds, and
regrowth from the root system is common.[13][15] For systemic control of established
perennials, tank-mixing with a systemic herbicide may be necessary.[13]

o Aguatic Weeds: It is registered for the control of various floating and submerged aquatic
weeds, such as Duck Weed, Azolla, and Water Hyacinth.[3]

The following table summarizes the general spectrum of activity.
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Plant Type

Genus/Species
(Example)

Typical Efficacy

Notes

Annual Broadleaf

Cryptostemma

calendula (Capeweed)

Excellent

Highly effective,
especially on
seedlings.[9][16]

Conyza canadensis

(Horseweed)

Good to Excellent

Diquat-resistant
biotypes have been
identified.[10][11]

Solanum americanum
(Nightshade)

Good to Excellent

Diquat-resistant
biotypes have been
identified.[10][11]

Annual Grasses

Eleusine indica

Good (seedling stage)

Efficacy decreases on

established plants.[11]

Goosegrass
( grass) (13]
L Often provides top-kill
Digitaria spp. ) ]
Fair to Good only; regrowth is
(Crabgrass) )
possible.[13]
Provides burndown of
Poor to Fair foliage but does not

Perennial Weeds

General Perennials

(Suppression)

control root systems.

[13][15]
] Lemna spp. Registered for aquatic
Aquatic Weeds Excellent
(Duckweed) use.[3]
Salvinia molesta Registered for aquatic
Excellent

(Salvinia)

use.[3]

Agricultural Applications and Use Rates

The primary use of Reglone in agriculture is as a pre-harvest desiccant to facilitate timely and

efficient harvesting.[1][2][12] It provides rapid and complete dry-down of both the crop and any

remaining green weeds.[7][17]
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Typical Application  Pre-Harvest

Crop Purpose
Rate (Product/acre) Interval (PHI)
Vine Killing / 24 hours to 7 days.[7]
Potatoes ] ] 0.5-1.4L/ac
Desiccation [9]

Pulse Crops (Lentils,

Pre-harvest

2 to 10 days.[7][11
1.5- 2.0 pts/ac ys 71l

Peas, Beans) Desiccation [14]
) Pre-harvest

Canola / Oilseeds ) ] 2.8-4.0L/ha 4 to 7 days.[9]
Desiccation
Pre-harvest

Sunflowers ] ] 1.5-2.0 pts/ac 7 days.[11]
Desiccation

1.0 - 2.0 quarts per
Non-Crop Areas General Weed Control N/A

100 gal water

Note: Rates and PHIs are examples. ALWAYS read and follow the specific product label for

directions.

Experimental Protocols for Efficacy Evaluation

Evaluating the herbicidal efficacy of Reglone requires robust, standardized protocols. The

whole-plant bioassay is a classical and reliable method for confirming resistance and

determining efficacy levels.[18][19][20]

Objective: To determine the efficacy of Reglone on a target plant species at various doses

under controlled greenhouse conditions.

Methodology:

o Seed Collection & Preparation:

o Collect mature seeds from at least 30 representative plants of the target species.[19]

o If necessary, break seed dormancy using methods like vernalization (cold stratification) or

chemical scarification to ensure uniform germination.[19][21]

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.syngenta.ca/productsdetail/reglone-desiccant
https://cdn.specialistsales.com.au/wp-content/uploads/2020/12/09084055/REGLONE_NON-RESIDUAL_HERBICIDE_LABEL_APVMA.pdf
https://www.syngenta.ca/productsdetail/reglone-desiccant
https://picol.cahnrs.wsu.edu/DownloadLabel/39938/WA/WA_2025_100-1061_Reglone%20Desiccant.pdf
http://fs1.agrian.com/pdfs/Reglone_CA_Label.pdf
https://cdn.specialistsales.com.au/wp-content/uploads/2020/12/09084055/REGLONE_NON-RESIDUAL_HERBICIDE_LABEL_APVMA.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/39938/WA/WA_2025_100-1061_Reglone%20Desiccant.pdf
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65de322a0f3e94b9e5cbba1e
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://bioone.org/journals/weed-science/volume-61/issue-1/WS-D-12-00032.1/Review--Confirmation-of-Resistance-to-Herbicides-and-Evaluation-of/10.1614/WS-D-12-00032.1.full
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://www.jove.com/v/52923/protocols-for-robust-herbicide-resistance-testing-different-weed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

¢ Plant Cultivation:

o Sow seeds in trays containing a standard potting mix.

o Once seedlings reach a similar growth stage, transplant them into individual pots.[18][19]

o Grow plants in a greenhouse under optimal conditions (temperature, light, water) for the
specific species until they reach the target growth stage for application (typically 2-4 true
leaves).[19][21]

» Herbicide Preparation & Application:

o Prepare a stock solution of a commercial Reglone formulation. Always include a non-ionic
surfactant as recommended by the product label.[8][11]

o Perform serial dilutions to create a range of doses (e.g., 0x, 0.25x, 0.5x%, 1x, 2x, 4x of the
recommended field rate).

o Apply the herbicide using a precision bench sprayer calibrated to deliver a consistent
volume (e.g., 20 gal/ac or 200 L/ha) to ensure uniform coverage.[7][21]

o Data Collection & Analysis:

o Assess plants 3-4 weeks after treatment (WAT).[19][21]

o Primary Endpoints:

» Visual Injury Rating: Score plants on a scale of 0 (no effect) to 100% (complete plant
death).

» Plant Survival: Count the number of surviving plants as a percentage of the total
treated.[19]

» Biomass Reduction: Harvest the above-ground biomass, dry it in an oven, and weigh it.
Express the result as a percentage reduction compared to the untreated control.

o Statistical Analysis: Analyze the dose-response data using regression analysis to calculate
the GRso (dose causing 50% growth reduction) or LDso (dose causing 50% mortality).
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These values provide a quantitative measure of herbicide efficacy and can be used to
compare the susceptibility of different plant populations.[20]
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Figure 2: Experimental Workflow for Herbicide Efficacy Bioassay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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